4-Chloro-3,5-diaminobenzamide

• Molecular Formula: C7H8ClN3O
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 3,5-diamino-4-chlorobenzamide
• InChI: InChI=1S/C7H8ClN3O/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,9-10H2,(H2,11,12)
• InChI Key: ZKBYBYGNWFJHGD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)Cl)N)C(=O)N

Description

4-Chloro-3,5-diaminobenzamide is a benzamide derivative featuring a chloro substituent at the para position (C4) and amino groups at the meta positions (C3 and C5) on the benzene ring.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs and their substituent patterns are summarized below:

Compound Name	CAS Number	Substituents (Positions)	Key Functional Groups
4-Chloro-3,5-diaminobenzamide	Not available	Cl (C4), NH₂ (C3, C5), CONH₂ (C1)	Chloro, amino, benzamide
4-Chloro-N-(3,5-dimethylphenyl)benzamide	127292-04-0	Cl (C4), CH₃ (C3, C5), CONH-Ph (C1)	Chloro, methyl, benzamide
4-Amino-3,5-dichloro-N-cyclopropyl-benzamide	60676-83-7	Cl (C3, C5), NH₂ (C4), CONH-cyclopropyl	Dichloro, amino, cyclopropyl
4-Bromo-3,5-dimethylbenzamide	170229-98-8	Br (C4), CH₃ (C3, C5), CONH₂ (C1)	Bromo, methyl, benzamide

Structural Insights :

• Chlorine vs. Bromine : Bromine in 4-Bromo-3,5-dimethylbenzamide increases molecular weight and may enhance lipophilicity compared to chloro analogs, influencing bioavailability .
• Amino vs.
• Cyclopropyl Substituent: The cyclopropyl group in 4-Amino-3,5-dichloro-N-cyclopropyl-benzamide may confer metabolic stability by resisting oxidative degradation .

Key Observations :

• Chlorinated compounds (e.g., PCMX) exhibit significant aquatic toxicity, a concern shared by chloro-substituted benzamides .
• Amino groups may reduce volatility but increase reactivity, necessitating careful handling to avoid sensitization .